Cas no 88106-03-0 (Benzenamine, 3-bromo-N-methoxy-2,4,6-trinitro-)

• Product Name: Benzenamine, 3-bromo-N-methoxy-2,4,6-trinitro-
• CAS No: 88106-03-0
• MF: C₇H₅BrN₄O₇
• MW: 337.041200399399
• CID: 644832
• PubChem ID: 13213776
• Update Time: 2025-04-19

Benzenamine, 3-bromo-N-methoxy-2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-bromo-N-methoxy-2,4,6-trinitro-
• 3-bromo-N-methoxy-2,4,6-trinitroaniline
• 88106-03-0
• DTXSID10528568

• Inchi： 1S/C7H5BrN4O7/c1-19-9-6-4(11(15)16)2-3(10(13)14)5(8)7(6)12(17)18/h2,9H,1H3
• InChI Key： XHKSRSHQKJSOKA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=C1[N+](=O)[O-])NOC)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 335.93416g/mol
• Monoisotopic Mass: 335.93416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 159Ų